Cas no 84066-16-0 (6,8-Dichloro-3-methylimidazo1,2-apyrazine)

• Product Name: 6,8-Dichloro-3-methylimidazo1,2-apyrazine
• CAS No: 84066-16-0
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• MDL: MFCD11846480
• CID: 1081418
• PubChem ID: 12841577
• Update Time: 2025-10-31

6,8-Dichloro-3-methylimidazo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine
• 3-methyl-6,8-dichloroimidazo<1,2-a>pyrazine
• 6,8-dichloro-3-methyl-4H-imidazo[1,2-a]pyrazine
• 84066-16-0
• DTXSID30511230
• MFCD11846480
• 6,8-dichloro-3-methylimidazo[1,2-a]pyrazin
• FT-0742775
• AKOS015905847
• C76685
• AS-65752
• SY346274
• CS-0187183
• DB-075995
• 6,8-Dichloro-3-methylimidazo1,2-apyrazine

• MDL： MFCD11846480
• Inchi： 1S/C7H5Cl2N3/c1-4-2-10-7-6(9)11-5(8)3-12(4)7/h2-3H,1H3
• InChI Key： CYEZCRMFBXFBKI-UHFFFAOYSA-N
• SMILES： ClC1C2=NC=C(C)N2C=C(N=1)Cl

Computed Properties

• Exact Mass: 200.98600
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 2.34450

Additional information on 6,8-Dichloro-3-methylimidazo1,2-apyrazine

6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine: A Comprehensive Overview

The compound with CAS No 84066-16-0, commonly referred to as 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazo[1,2-a]pyrazine family, which is known for its unique structural properties and potential applications in drug discovery and materials science.

Imidazo[1,2-a]pyrazines are a class of bicyclic compounds characterized by their fused imidazole and pyrazine rings. The presence of chlorine atoms at the 6 and 8 positions, along with a methyl group at the 3 position, imparts distinct electronic and steric properties to 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine. These features make it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine. Researchers have explored diverse strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale studies.

The structural uniqueness of 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine has led to its exploration in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a kinase inhibitor, which is critical in the development of anti-cancer agents. Additionally, its ability to modulate ion channels has positioned it as a valuable tool in neuropharmacology research.

In materials science, 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine has shown promise as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a versatile component in constructing porous materials with applications in gas storage and catalysis.

Recent studies have also highlighted the importance of structural activity relationships (SAR) in understanding the biological behavior of 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine. By modifying substituents at different positions on the ring system, researchers have been able to fine-tune its pharmacokinetic properties and bioavailability. This has significantly contributed to its potential as a lead compound in drug development.

The compound's stability under various conditions has been extensively studied to ensure its suitability for both laboratory and industrial applications. Its resistance to thermal degradation and chemical reactivity under specific conditions makes it an attractive option for use in demanding environments.

In conclusion, 6,8-Dichloro-3-methylimidazo[1,2-a]pyrazine stands out as a multifaceted compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and versatile structure continue to drive innovative research efforts aimed at unlocking its full potential in medicine and materials science.